Cas no 150821-42-4 (4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid)

4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid structure
150821-42-4 structure
Product Name:4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid
CAS No:150821-42-4
MF:C9H7F3O3
MW:220.145293474197
CID:99779
Update Time:2023-08-02

4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(2,2,2-trifluoro-1-hydroxyethyl)-, (R)- (9CI)
    • 4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid
    • Benzoic acid, 4-(2,2,2-trifluoro-1-hydroxyethyl)-, (R)- (9CI)
    • Inchi: 1S/C9H7F3O3/c10-9(11,12)7(13)5-1-3-6(4-2-5)8(14)15/h1-4,7,13H,(H,14,15)/t7-/m1/s1
    • InChI Key: XIFJNKHTLXGSPU-SSDOTTSWSA-N
    • SMILES: FC([C@@H](C1C=CC(C(=O)O)=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 220.035
  • Monoisotopic Mass: 220.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5

4-[(1R)-2,2,2-Trifluoro-1-hydroxyethyl]benzoic acid Pricemore >>

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